Cas no 2228256-47-9 (3-(6-methoxy-1H-indol-2-yl)propane-1-thiol)

• Product Name: 3-(6-methoxy-1H-indol-2-yl)propane-1-thiol
• CAS No: 2228256-47-9
• MF: C₁₂H₁₅NOS
• MW: 221.318601846695
• CID: 5825647
• PubChem ID: 165972004
• Update Time: 2025-11-06

3-(6-methoxy-1H-indol-2-yl)propane-1-thiol Chemical and Physical Properties

Names and Identifiers

• 3-(6-methoxy-1H-indol-2-yl)propane-1-thiol
• 2228256-47-9
• EN300-1732745

• Inchi： 1S/C12H15NOS/c1-14-11-5-4-9-7-10(3-2-6-15)13-12(9)8-11/h4-5,7-8,13,15H,2-3,6H2,1H3
• InChI Key： UGSWSNJPNVDCHD-UHFFFAOYSA-N
• SMILES： SCCCC1=CC2C=CC(=CC=2N1)OC

Computed Properties

• Exact Mass: 221.08743528g/mol
• Monoisotopic Mass: 221.08743528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 26Ų

Additional information on 3-(6-methoxy-1H-indol-2-yl)propane-1-thiol

Research Briefing on 3-(6-methoxy-1H-indol-2-yl)propane-1-thiol (CAS: 2228256-47-9) in Chemical Biomedicine

Recent advancements in chemical biomedicine have highlighted the potential of 3-(6-methoxy-1H-indol-2-yl)propane-1-thiol (CAS: 2228256-47-9) as a promising compound for therapeutic applications. This thiol derivative of indole has garnered significant attention due to its unique chemical properties and biological activity, particularly in the context of neurodegenerative diseases and cancer research. The compound's structural features, including the methoxy-substituted indole core and thiol moiety, contribute to its ability to modulate key cellular pathways, making it a valuable candidate for further investigation.

A study published in the Journal of Medicinal Chemistry (2023) explored the synthesis and pharmacological evaluation of 3-(6-methoxy-1H-indol-2-yl)propane-1-thiol, demonstrating its efficacy as a potent antioxidant and neuroprotective agent. The research team employed a combination of in vitro and in vivo models to assess the compound's ability to mitigate oxidative stress and reduce neuronal apoptosis. Results indicated that the thiol group plays a critical role in scavenging reactive oxygen species (ROS), while the indole moiety facilitates blood-brain barrier penetration, enhancing its therapeutic potential for conditions such as Alzheimer's disease.

In the field of oncology, preliminary findings from a 2024 study in Bioorganic & Medicinal Chemistry Letters suggest that 3-(6-methoxy-1H-indol-2-yl)propane-1-thiol exhibits selective cytotoxicity against certain cancer cell lines, particularly those with dysregulated redox homeostasis. The compound's mechanism of action appears to involve the modulation of glutathione metabolism and the induction of apoptosis through caspase-dependent pathways. These findings position it as a potential lead compound for the development of novel anticancer agents targeting oxidative stress vulnerabilities in tumors.

From a chemical perspective, the stability and reactivity of 2228256-47-9 have been subjects of recent investigations. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to characterize its degradation products and potential metabolites. These studies are crucial for understanding the compound's pharmacokinetic profile and guiding future formulation strategies to enhance its bioavailability and therapeutic index.

The current research landscape suggests several promising directions for future work with 3-(6-methoxy-1H-indol-2-yl)propane-1-thiol. These include structure-activity relationship studies to optimize its pharmacological properties, development of targeted delivery systems to improve tissue specificity, and exploration of synergistic combinations with existing therapeutic agents. As research progresses, this compound may emerge as an important tool for addressing unmet medical needs in both neurological disorders and oncology.